Cas no 71369-17-0 (2-chloro-3-phenoxynaphthalene-1,4-dione)
71369-17-0 structure
Product name:2-chloro-3-phenoxynaphthalene-1,4-dione
2-chloro-3-phenoxynaphthalene-1,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-3-phenoxynaphthalene-1,4-dione
- 2-Chlor-3-phenoxy-1,4-naphthochinon
- AE-406/41055862
- AC1Q6N9B
- CTK5D3929
- 2-chloro-3-phenoxynaphthoquinone
- 2-CHLORO-3-PHENOXY-1,4-NAPHTHOQUINONE
- MLS002637574
- CHEMBL1699845
- AC1L57JC
- NSC1507
- 2-CHLORO-3-PHENOXY-1,4-NAPHTHOQUINONE;2-chloro-3-phenoxynaphthoquinone;2-Chlor-3-phenoxy-1,4-naphthochinon;
- DS-013112
- 71369-17-0
- 2-chloranyl-3-phenoxy-naphthalene-1,4-dione
- Cyto4E11
- NSC 1507
- SR-01000880942-2
- SMR001547105
- SR-01000880942
- HMS3082G16
- BRD-K97303563-001-04-8
- 2-chloro-3-phenoxy-naphthalene-1,4-dione
- 2-chloro-3-phenoxy1,4-naphthoquinone
- BDBM80746
- DTXSID40277294
- cid_219799
- NSC-1507
-
- Inchi： InChI=1S/C16H9ClO3/c17-13-14(18)11-8-4-5-9-12(11)15(19)16(13)20-10-6-2-1-3-7-10/h1-9H
- InChI Key： QPTXRNYONDDBEL-UHFFFAOYSA-N
- SMILES： C1=CC=C(C=C1)OC2=C(C(=O)C3=CC=CC=C3C2=O)Cl
Computed Properties
- Exact Mass: 284.02400
- Monoisotopic Mass: 284.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.41
- Boiling Point: 383.4°C at 760 mmHg
- Flash Point: 153.1°C
- Refractive Index: 1.658
- PSA: 43.37000
- LogP: 3.59500
2-chloro-3-phenoxynaphthalene-1,4-dione Related Literature
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
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Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
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5. Back matter
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